Cas no 83851-50-7 (N-N-(Trifluoroacetyl)-L-γ-glutamyl-L-cysteine Dimethyl Ester)

• Product Name: N-N-(Trifluoroacetyl)-L-γ-glutamyl-L-cysteine Dimethyl Ester
• CAS No: 83851-50-7
• MF: C₁₂H₁₇F₃N₂O₆S
• MW: 374.333392858505
• CID: 709358
• PubChem ID: 7204885
• Update Time: 2025-04-19

N-N-(Trifluoroacetyl)-L-γ-glutamyl-L-cysteine Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-(N-TRIFLUOROACETYL-L-G-GLUTAMYL)-L-CYSTEINE DIMETHYL ESTER
• MFCD00055580
• methyl (2R)-5-[[(2S)-1-methoxy-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxo-2-[(2,2,2-trifluoroacetyl)amino]pentanoate
• 83851-50-7
• N-(N-Trifluoroacetyl-L-gamma-glutamyl)-L-cysteine dimethyl ester (Tfa-L-gGlu(OMe)-L-Cys-OMe)
• N-N-(Trifluoroacetyl)-L-γ-glutamyl-L-cysteine Dimethyl Ester

• Inchi： 1S/C12H17F3N2O6S/c1-22-9(19)6(17-11(21)12(13,14)15)3-4-8(18)16-7(5-24)10(20)23-2/h6-7,24H,3-5H2,1-2H3,(H,16,18)(H,17,21)/t6-,7-/m1/s1
• InChI Key： PFXPTRCYPGFZAZ-RNFRBKRXSA-N
• SMILES： SC[C@H](C(=O)OC)NC(CC[C@H](C(=O)OC)NC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 374.07600
• Monoisotopic Mass: 374.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.353
• Melting Point: 124-125
• Boiling Point: 519.2°C at 760 mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.466
• PSA: 149.60000
• LogP: 0.35610

N-N-(Trifluoroacetyl)-L-γ-glutamyl-L-cysteine Dimethyl Ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：